2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide dihydrochloride

• IUPAC Name: 2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-N-(oxolan-2-ylmethyl)acetamide;dihydrochloride
• InChI: InChI=1S/C15H25N5O2.2ClH/c1-18-5-4-16-15(18)20-8-6-19(7-9-20)12-14(21)17-11-13-3-2-10-22-13;;/h4-5,13H,2-3,6-12H2,1H3,(H,17,21);2*1H
• InChI Key: QFVOZCSNUDZKSE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)CC(=O)NCC3CCCO3.Cl.Cl
• Molecular Formula: C15H27Cl2N5O2
• Molecular Weight: 380.3 g/mol
• CAS No.: 1351642-84-6

Description

2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C15H27Cl2N5O2 and its molecular weight is 380.31. The purity is usually 95%.
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Scientific Research Applications

1. Inhibitor for Human Acyl-Coenzyme A: Cholesterol O-acyltransferase (ACAT)

This compound has been identified as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1, exhibiting significant selectivity over human ACAT-2. Its unique molecular design enhances aqueous solubility and oral absorption, showing promise for treating diseases involving ACAT-1 overexpression (K. Shibuya et al., 2018).

2. Anthelmintic Activity

The compound has been used in synthesizing derivatives that demonstrated anthelmintic activity against Pheretima posthumous. This indicates its potential utility in developing treatments for parasitic worm infections (P. S. Kumar & J. Sahoo, 2014).

3. Anticancer Activity

N-phenyl derivatives of this compound have been synthesized and tested for in vitro anticancer activity against various human cancer cell lines, showing significant cytotoxic effects. This suggests its potential application in cancer therapy (Lingaiah Boddu et al., 2018).

4. Human Histamine H3 Receptor Agonism

Derivatives of this compound have been explored for their affinity to the human histamine H3 receptor, indicating potential use in treating disorders related to histamine activity (M. Ishikawa et al., 2010).

5. Anti-Inflammatory Activity

The compound has been utilized in synthesizing derivatives with in vitro and in vivo anti-inflammatory activity, highlighting its potential in developing anti-inflammatory treatments (Aejaz Ahmed et al., 2017).

6. Antidepressant and Antianxiety Activity

Piperazine derivatives of the compound have shown antidepressant activities in behavioral despair tests and significant antianxiety activity in plus maze methods, suggesting potential in mental health treatment (J. Kumar et al., 2017).